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Compound of Interest

Compound Name: 2-Aminoacridone

Cat. No.: B130535

For Immediate Release

This technical guide provides an in-depth overview of 2-Aminoacridone (AMAC), a fluorescent
labeling agent pivotal in the analysis of carbohydrates. Tailored for researchers, scientists, and
professionals in drug development, this document outlines the key physicochemical properties,
detailed experimental protocols for its application in glycan analysis, and the corresponding
analytical workflows.

Core Compound Specifications

2-Aminoacridone is a highly fluorescent aromatic compound widely utilized for the
derivatization of glycans and saccharides. Its primary amine group facilitates covalent bonding
to the reducing end of carbohydrates, enabling sensitive detection in various analytical
methods.
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Property Value Reference
CAS Number 27918-14-5 [L1121[3141[5]
Molecular Weight 210.23 g/mol

Molecular Formula C13H10N20

Appearance Yellow to dark yellow powder

Fluorescence Excitation (Aex) 425 nm

Fluorescence Emission (Aem) 532 nm

Application in Glycan Analysis

2-Aminoacridone is a cornerstone in glycomics, enabling the sensitive detection and
quantification of carbohydrates. The labeling process, known as reductive amination, involves
the reaction of the primary amine of 2-Aminoacridone with the aldehyde group of the reducing
sugar, which is then stabilized by a reducing agent. This derivatization allows for the analysis of
complex oligosaccharides at picomolar levels.

The resulting fluorescently labeled glycans can be separated and analyzed by a variety of high-
resolution techniques, including:

High-Performance Liquid Chromatography (HPLC)

Capillary Electrophoresis (CE)

Polyacrylamide Gel Electrophoresis (PAGE)

Mass Spectrometry (MS), often coupled with HPLC or CE

Experimental Protocol: Fluorescent Labeling of
Glycans with 2-Aminoacridone

This protocol outlines the fundamental steps for the derivatization of glycans with 2-
Aminoacridone via reductive amination.
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Materials:

Glycan sample

2-Aminoacridone (AMAC) solution

Sodium cyanoborohydride (NaCNBH?3) solution

Dimethyl sulfoxide (DMSO)

Glacial acetic acid

Procedure:
o Sample Preparation: Ensure the glycan sample is purified and lyophilized.
e Labeling Reaction:

o Dissolve the glycan sample in the 2-Aminoacridone solution in DMSO.

o Add the sodium cyanoborohydride solution. The addition of a reducing agent like sodium
cyanoborohydride reduces the initial Schiff's base to a stable secondary amine.

o Incubate the reaction mixture. A typical condition is incubation at 45°C for several hours.

 Purification: Remove excess labeling reagents from the derivatized glycans. This can be
achieved through methods such as solid-phase extraction or size-exclusion chromatography.

e Analysis: The purified AMAC-labeled glycans are now ready for analysis by HPLC, CE, or
MS.
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Experimental Workflow: Glycan Labeling and Analysis

Start: Purified Glycan Sample

Reductive Amination:
+ 2-Aminoacridone
+ Sodium Cyanoborohydride

Purification of Labeled Glycans
(e.g., SPE)

Analysis

Separation Separation Detection

HPLC Capillary Electrophoresis Mass Spectrometry

End: Glycan Profile
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Reductive Amination of a Glycan with 2-Aminoacridone

Sodium Cyanoborohydride
(Reducing Agent)

Reducing Glycan Schiff Base Intermediate
(with open-chain aldehyde form) (Imine)

Reduction

Stable Fluorescently
Labeled Glycan

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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